Cas no 5449-71-8 (Methyl 2-(4-methoxybenzoyl)benzoate)
5449-71-8 structure
Product Name:Methyl 2-(4-methoxybenzoyl)benzoate
CAS No:5449-71-8
MF:C16H14O4
MW:270.279964923859
CID:941581
PubChem ID:226207
Update Time:2025-04-19
Methyl 2-(4-methoxybenzoyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(4-methoxybenzoyl)benzoate
- 2-(4-Methoxybenzoyl)benzoesaeuremethylester
- 2-(4-Methoxy-benzoyl)-benzoesaeure-methylester
- 2-(4-methoxy-benzoyl)-benzoic acid methyl ester
- 2-< 4-Methoxy-benzoyl> -benzoesaeure-methylester
- 2-Anisoyl-benzoesaeure-methylester
- AC1L5ELH
- AC1Q5ZKY
- AG-F-89291
- AR-1J4398
- CTK5A1304
- methyl-o-(p-methoxybenzoyl)benzoate
- NSC16419
- A834215
- YTKXRRYDKPVZEL-UHFFFAOYSA-N
- NSC-16419
- DS-011399
- SCHEMBL11842420
- 5449-71-8
- DTXSID70280332
- methyl 2-(4-methoxyphenyl)carbonylbenzoate
- 2-[(4-methoxyphenyl)-oxomethyl]benzoic acid methyl ester
-
- Inchi: 1S/C16H14O4/c1-19-12-9-7-11(8-10-12)15(17)13-5-3-4-6-14(13)16(18)20-2/h3-10H,1-2H3
- InChI Key: YTKXRRYDKPVZEL-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C(C1C=CC=CC=1C(=O)OC)=O
Computed Properties
- Exact Mass: 270.08922
- Monoisotopic Mass: 270.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.177
- Boiling Point: 396.6°C at 760 mmHg
- Flash Point: 175.3°C
- Refractive Index: 1.562
- PSA: 52.6
- LogP: 2.71280
Methyl 2-(4-methoxybenzoyl)benzoate Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
5449-71-8 (Methyl 2-(4-methoxybenzoyl)benzoate) Related Products
- 750633-61-5(2-Carboethoxy-3'-methoxybenzophenone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent